Cas no 847818-62-6 ((1,3,5-Trimethylpyrazol-4-yl)boronic Acid)

(1,3,5-Trimethylpyrazol-4-yl)boronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its stable pyrazole backbone and boronic acid functionality facilitate efficient C-C bond formation, making it valuable in pharmaceutical and agrochemical synthesis. The compound exhibits good solubility in organic solvents and demonstrates reliable reactivity under mild conditions.
(1,3,5-Trimethylpyrazol-4-yl)boronic Acid structure
847818-62-6 structure
Product Name:(1,3,5-Trimethylpyrazol-4-yl)boronic Acid
CAS No:847818-62-6
MF:C6H11BN2O2
MW:153.974741220474
MDL:MFCD11183310
CID:716462
PubChem ID:11171100
Update Time:2025-06-17

(1,3,5-Trimethylpyrazol-4-yl)boronic Acid Chemical and Physical Properties

Names and Identifiers

    • (1,3,5-Trimethyl-1H-pyrazol-4-yl)boronic acid
    • (1,3,5-Trimethylpyrazol-4-yl)boronic Acid
    • 1,3,5-Trimethylpyrazole-4-boronic acid
    • Boronic acid, B-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
    • 1,3,5-pyrazole-4-boronic acid
    • 1,3,5-trimethylpyrazol-4-yl boronic acid
    • Boronic acid, (1,3,5-trimethyl-1H-pyrazol-4-yl)-
    • 1,3,5-TRIMETHYL-1H-PYRAZOL-4-YLBORONIC ACID
    • AWOUMBMZDWJMGM-UHFFFAOYSA-N
    • AB63742
    • 1,3,5-trimethylpyrazol-4-ylboronic acid
    • CS-
    • B-(1,3,5-Trimethyl-1H-pyrazol-4-yl)boronic acid (ACI)
    • Boronic acid, (1,3,5-trimethyl-1H-pyrazol-4-yl)- (9CI)
    • SCHEMBL585201
    • 847818-62-6
    • DS-15803
    • 1,3,5-TRIMETHYL-1H-PYRAZOLE-4-BORONIC ACID
    • W17690
    • (TRIMETHYL-1H-PYRAZOL-4-YL)BORONIC ACID
    • DTXSID50457520
    • CS-0061400
    • MFCD11183310
    • DB-353192
    • 1,3,5-Trimethyl-1H-pyrazol-4-ylboronic acid, AldrichCPR
    • SY030330
    • AKOS009317881
    • (1,3,5-Trimethyl-1H-pyrazol-4-yl)boronicacid
    • EN300-147829
    • XIB81862
    • MDL： MFCD11183310
    • Inchi： 1S/C6H11BN2O2/c1-4-6(7(10)11)5(2)9(3)8-4/h10-11H,1-3H3
    • InChI Key： AWOUMBMZDWJMGM-UHFFFAOYSA-N
    • SMILES： OB(C1=C(C)N(C)N=C1C)O

Computed Properties

  • Exact Mass: 154.09100
  • Monoisotopic Mass: 154.0913578 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 153.98
  • Topological Polar Surface Area: 58.3

Experimental Properties

  • PSA: 58.28000
  • LogP: -1.28330

(1,3,5-Trimethylpyrazol-4-yl)boronic Acid Security Information

  • Hazard Statement： H302-H315-H319-H335
  • Storage Condition：Inert atmosphere,Store in freezer, under -20°C

(1,3,5-Trimethylpyrazol-4-yl)boronic Acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1,3,5-Trimethylpyrazol-4-yl)boronic Acid Pricemore >>

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(1,3,5-Trimethylpyrazol-4-yl)boronic Acid Production Method

Production Method 1

15801-69-1 15801-69-1
847818-62-6 847818-62-6
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -90 °C; < -80 °C; 1 h, -90 °C
1.2 Reagents: Trimethyl borate ;  0.5 h, -70 °C; -70 °C → -15 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  neutralized, -15 °C; -15 °C → rt; 1 h, rt
Reference
Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-alkyl-1H-pyrazol-4-ylboronic acids
Ivachtchenko, Alexandre V.; Kravchenko, Dmitry V.; Zheludeva, Valentina I.; Pershin, Dmitry G., Journal of Heterocyclic Chemistry, 2004, 41(6), 931-939

(1,3,5-Trimethylpyrazol-4-yl)boronic Acid Raw materials

(1,3,5-Trimethylpyrazol-4-yl)boronic Acid Preparation Products

(1,3,5-Trimethylpyrazol-4-yl)boronic Acid Related Literature

847818-62-6 ((1,3,5-Trimethylpyrazol-4-yl)boronic Acid) Related Products

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